Cas no 62626-44-2 (1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl-)

• Product Name: 1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl-
• CAS No: 62626-44-2
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 437475
• PubChem ID: 12317368
• Update Time: 2025-04-19

1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl-
• 3,4-dipropyl-1,2,4-oxadiazol-5-one
• DTXSID40487871
• 62626-44-2

• Inchi： 1S/C8H14N2O2/c1-3-5-7-9-12-8(11)10(7)6-4-2/h3-6H2,1-2H3
• InChI Key： POMIVODDPDXFQW-UHFFFAOYSA-N
• SMILES： O1C(N(C(CCC)=N1)CCC)=O

Computed Properties

• Exact Mass: 170.10562
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9